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Compound of Interest

Compound Name: Neuraminidase-IN-11

Cat. No.: B12397678

Disclaimer: A specific Safety Data Sheet (SDS) for Neuraminidase-IN-11 (CAS No. 2685786-
28-9) was not publicly available at the time of this writing. The following procedures are based
on a representative SDS for a similar neuraminidase inhibitor and general best practices for
handling chemical compounds in a laboratory setting. Researchers, scientists, and drug
development professionals are strongly advised to obtain the specific SDS from their supplier
for complete and accurate safety information.

Neuraminidase-IN-11 is a potent and selective neuraminidase (NA) inhibitor, effective against
H1N1, H5N1, and H5N8 NA subtypes.[1][2] As with any chemical compound, proper handling
and disposal procedures are essential to ensure the safety of laboratory personnel and to
prevent environmental contamination.

Hazard Identification and Risk Assessment

While a specific hazard profile for Neuraminidase-IN-11 is not available, related compounds,
such as other neuraminidase inhibitors, may cause skin and serious eye irritation.[1] Therefore,
it is prudent to handle Neuraminidase-IN-11 as a potentially hazardous substance.

Potential Hazards:
e May cause skin irritation.[1]

e May cause serious eye irritation.[1]
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» Heating may cause a fire (for some related compounds).[1]

o Harmful if swallowed.

Physical and Chemical Properties

The following table summarizes the known properties of Neuraminidase-IN-11.

Property Value

CAS Number 2685786-28-9
Molecular Formula C26H34N205S
Molecular Weight 486.62 g/mol

Safe Handling Protocols
Engineering Controls

o Work in a well-ventilated area to minimize inhalation exposure.
o For procedures that may generate dust or aerosols, use a certified chemical fume hood.

e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[1]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[1]
o Skin Protection:
o Wear a lab coat or other protective clothing.

o Use chemically resistant gloves (e.g., nitrile) and change them immediately if they become
contaminated.[1]

o Respiratory Protection: If working outside of a fume hood where dust or aerosols may be
generated, use a NIOSH-approved respirator with an appropriate cartridge.
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Hygiene Measures

o Wash hands thoroughly with soap and water after handling Neuraminidase-IN-11 and
before leaving the laboratory.[1]

e Do not eat, drink, or smoke in areas where chemicals are handled or stored.
» Remove contaminated clothing and wash it before reuse.[1]

Experimental Protocols
Reconstitution and Storage

o Storage of Solid Compound: Store the solid product under the recommended conditions,
which may vary by supplier. Acommon recommendation for similar compounds is to store
them in a cool, well-ventilated place.[1]

e Reconstitution:
o Allow the vial of Neuraminidase-IN-11 to equilibrate to room temperature before opening.
o Add the appropriate solvent as specified in your experimental protocol.
o Gently vortex or sonicate to ensure complete dissolution.

o Storage of Stock Solutions:

o Store stock solutions at -20°C or -80°C in tightly sealed vials to prevent evaporation and
contamination.

o For solutions in solvent, typical storage recommendations are -80°C for 6 months and
-20°C for 1 month.[1]

Spill and Leak Procedures

o Evacuate the Area: If the spill is large or in a poorly ventilated area, evacuate personnel to a
safe location.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12397678?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-103006/NAI-N3-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-103006/NAI-N3-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-103006/NAI-N3-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b12397678?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-103006/NAI-N3-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-103006/NAI-N3-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Wear Appropriate PPE: Before cleaning the spill, don the appropriate personal protective
equipment as described in section 3.2.

Contain the Spill:

o For solid spills, carefully sweep or scoop the material into a designated chemical waste
container, avoiding dust generation.

o For liquid spills, absorb the material with an inert absorbent material (e.g., vermiculite,
sand, or earth).[1]

Clean the Area: Decontaminate the spill area with a suitable solvent (e.g., alcohol) and then
wash with soap and water.[1]

Dispose of Waste: Place all contaminated materials, including absorbent and PPE, into a
sealed, labeled hazardous waste container for proper disposal.[1]

Disposal Procedures

Chemical Waste: Dispose of Neuraminidase-IN-11 and any solutions containing it as
hazardous chemical waste.[1] Do not pour down the drain or discard in the regular trash.

Containers: Empty containers should be triple-rinsed with a suitable solvent. The rinsate
should be collected and disposed of as hazardous waste. Scratch out all personal and
chemical information on the label of the empty container before disposing of it in the trash or
recycling.[3]

Regulatory Compliance: All chemical waste must be disposed of in accordance with local,
state, and federal regulations.[1]

Visualizations
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Caption: Workflow for the safe handling of Neuraminidase-IN-11.
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Caption: Signaling pathway of Neuraminidase-IN-11 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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and industry. Email: info@benchchem.com
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